6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C20H24FNO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 6,7-diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C20H24FNO3/c1-4-24-18-10-13-8-9-22-20(16(13)12-19(18)25-5-2)15-7-6-14(23-3)11-17(15)21/h6-7,10-12,20,22H,4-5,8-9H2,1-3H3
• InChI Key: ABYDTUZSQGVRJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(NCCC2=C1)C3=C(C=C(C=C3)OC)F)OCC

Description

6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline is a synthetic organic compound that belongs to the class of tetrahydroisoquinolines. This compound is characterized by the presence of ethoxy groups at the 6 and 7 positions, a fluoro group at the 2 position, and a methoxy group at the 4 position on the phenyl ring. Tetrahydroisoquinolines are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline and 2-fluoro-4-methoxybenzaldehyde.

Condensation Reaction: The starting materials undergo a condensation reaction in the presence of a suitable catalyst, such as p-toluenesulfonic acid, to form the desired product.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and purity while minimizing the production of by-products. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), may be employed to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the compound into its dihydro or fully reduced forms.

Substitution: The ethoxy, fluoro, and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce dihydroisoquinolines.

Scientific Research Applications

6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and cancer.

Industry: The compound may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Receptors: It may bind to specific receptors, such as neurotransmitter receptors, to modulate their activity.

Enzyme Inhibition: The compound may inhibit the activity of certain enzymes, leading to changes in cellular processes.

Signal Transduction: It may affect signal transduction pathways, altering the expression of genes and proteins involved in various biological functions.

Comparison with Similar Compounds

Similar Compounds

6,7-Dimethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline: Similar structure but with methoxy groups instead of ethoxy groups.

6,7-Diethoxy-1-(2-chloro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline: Similar structure but with a chloro group instead of a fluoro group.

6,7-Diethoxy-1-(2-fluoro-4-hydroxyphenyl)-1,2,3,4-tetrahydroisoquinoline: Similar structure but with a hydroxy group instead of a methoxy group.

Uniqueness

6,7-Diethoxy-1-(2-fluoro-4-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline is unique due to the specific combination of ethoxy, fluoro, and methoxy groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.